Cas no 404583-68-2 (1H-Benzimidazole-6-carboxylicacid, 2-(2-methylphenyl)-)

1H-Benzimidazole-6-carboxylicacid, 2-(2-methylphenyl)- structure
404583-68-2 structure
Product name:1H-Benzimidazole-6-carboxylicacid, 2-(2-methylphenyl)-
CAS No:404583-68-2
MF:C15H12N2O2
MW:252.26798
CID:325982
PubChem ID:43349244

1H-Benzimidazole-6-carboxylicacid, 2-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-6-carboxylicacid, 2-(2-methylphenyl)-
    • 2-(2-methylphenyl)-3H-benzimidazole-5-carboxylic acid
    • 2-o-Tolyl-1H-benzimidazole-5-carboxylic acid
    • 1H-Benzimidazole-5-carboxylicacid,2-(2-methylphenyl)-(9CI)
    • 1H-Benzimidazole-6-carboxylicacid,2-(2-methylphenyl)
    • 404583-68-2
    • 2-(2-Methylphenyl)-1H-benzimidazole-6-carboxylic acid
    • SCHEMBL3171782
    • DTXSID90655907
    • Inchi: InChI=1S/C15H12N2O2/c1-9-4-2-3-5-11(9)14-16-12-7-6-10(15(18)19)8-13(12)17-14/h2-8H,1H3,(H,16,17)(H,18,19)
    • InChI Key: LNWHPMXGEMSPTL-UHFFFAOYSA-N
    • SMILES: CC1C=CC=CC=1C1NC2C=C(C(O)=O)C=CC=2N=1

Computed Properties

  • Exact Mass: 252.09000
  • Monoisotopic Mass: 252.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66A^2
  • XLogP3: 3

Experimental Properties

  • PSA: 65.98000
  • LogP: 3.23650

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